molecular formula C12H18O5 B8318194 5-Hexanoyl-2,2-dimethyl-1,3-dioxane-4,6-dione

5-Hexanoyl-2,2-dimethyl-1,3-dioxane-4,6-dione

Cat. No.: B8318194
M. Wt: 242.27 g/mol
InChI Key: MPOLTQNVPPCZAC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Hexanoyl-2,2-dimethyl-1,3-dioxane-4,6-dione is a useful research compound. Its molecular formula is C12H18O5 and its molecular weight is 242.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H18O5

Molecular Weight

242.27 g/mol

IUPAC Name

5-hexanoyl-2,2-dimethyl-1,3-dioxane-4,6-dione

InChI

InChI=1S/C12H18O5/c1-4-5-6-7-8(13)9-10(14)16-12(2,3)17-11(9)15/h9H,4-7H2,1-3H3

InChI Key

MPOLTQNVPPCZAC-UHFFFAOYSA-N

Canonical SMILES

CCCCCC(=O)C1C(=O)OC(OC1=O)(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2,2-dimethyl-1,3-dioxane-4,6-dione (43.2 g, 300 mmol) and pyridine (47.5 g, 600 mmol) in 300 ml of CH2Cl2 was added hexanoyl chloride (40.4 g, 300 mmol) dropwise at 0° C. The mixture was stirred at 0° C. for 1 hr then at room temperature for 1 hr. The solution was washed with 1N aqueous HCl (300 ml), water (300 ml) and dried over Na2SO4. After evaporation of solvent, 5-hexanoyl-2,2-dimethyl-1,3-dioxane-4,6-dione was obtained as a light pink oil (35.4 g, 62%).
Quantity
43.2 g
Type
reactant
Reaction Step One
Quantity
47.5 g
Type
reactant
Reaction Step One
Quantity
40.4 g
Type
reactant
Reaction Step One
Quantity
300 mL
Type
solvent
Reaction Step One
Name
Yield
62%

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